3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide

• IUPAC Name: 3-(furan-2-yl)-1-hydroxy-4-oxidoquinoxalin-4-ium-2-one
• InChI: InChI=1S/C12H8N2O4/c15-12-11(10-6-3-7-18-10)13(16)8-4-1-2-5-9(8)14(12)17/h1-7,17H
• InChI Key: WYIRBWZWKSSTKY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)C(=[N+]2[O-])C3=CC=CO3)O
• Molecular Formula: C12H8N2O4
• Molecular Weight: 244.20 g/mol

Description

3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide, also known as FQNO, is a synthetic compound that has been widely used in scientific research due to its unique properties. FQNO is a potent inhibitor of bacterial respiration and has been shown to have potential as an alternative to traditional antibiotics. In

Mechanism of Action

3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide exerts its antibacterial activity by inhibiting bacterial respiration. Specifically, 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide targets the cytochrome bc1 complex, which is a key component of the electron transport chain in bacteria. By inhibiting the cytochrome bc1 complex, 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide disrupts the flow of electrons and proton pumping, leading to a decrease in ATP production and ultimately bacterial death.
Biochemical and Physiological Effects:
3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has been shown to have a range of biochemical and physiological effects. In addition to its antibacterial activity, 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has been shown to induce the antioxidant response in cells, leading to an increase in the expression of antioxidant enzymes such as superoxide dismutase and catalase. 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has also been shown to induce apoptosis in cancer cells and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide in lab experiments is its specificity for the cytochrome bc1 complex. This allows researchers to study the electron transport chain in bacteria and the mechanism of action of other respiratory inhibitors. Additionally, 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has been shown to be effective against a wide range of bacteria, including drug-resistant strains.
However, there are also limitations to using 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide in lab experiments. One of the main limitations is its potential toxicity to mammalian cells. 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has been shown to induce oxidative stress in mammalian cells, which can lead to cell death. Additionally, 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has been shown to have a relatively short half-life in vivo, which may limit its potential as a therapeutic agent.

Future Directions

There are several potential future directions for research involving 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide. One area of interest is the development of 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide derivatives with improved pharmacokinetic properties. Another area of interest is the use of 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide as a tool to study the electron transport chain in mitochondria and the mechanism of action of other respiratory inhibitors. Additionally, 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide may have potential as a therapeutic agent for the treatment of bacterial infections and cancer.

Synthesis Methods

3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide can be synthesized using a variety of methods, but the most common method involves the reaction of 2-nitrobenzaldehyde with 2-furfurylamine in the presence of a reducing agent such as sodium dithionite. The resulting compound is then oxidized using potassium permanganate to yield 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide. The purity of the final product can be increased by recrystallization from a suitable solvent.

Scientific Research Applications

3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has been extensively used in scientific research due to its unique properties. It has been shown to be a potent inhibitor of bacterial respiration, making it a potential alternative to traditional antibiotics. 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has also been used as a tool to study the electron transport chain in bacteria and the mechanism of action of other respiratory inhibitors. Additionally, 3-(2-furyl)-1-hydroxy-2(1H)-quinoxalinone 4-oxide has been used in studies of oxidative stress and as an inducer of the antioxidant response in cells.